5-Benzofurancarbonitrile, 2-(2-bromoacetyl)-

• Molecular Formula: C11H6BrNO2
• Molecular Weight: 264.07 g/mol
• IUPAC Name: 2-(2-bromoacetyl)-1-benzofuran-5-carbonitrile
• InChI: InChI=1S/C11H6BrNO2/c12-5-9(14)11-4-8-3-7(6-13)1-2-10(8)15-11/h1-4H,5H2
• InChI Key: AZASUXLDHBRIKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C=C(O2)C(=O)CBr

Description

5-Benzofurancarbonitrile, 2-(2-bromoacetyl)- is a useful research compound. Its molecular formula is C11H6BrNO2 and its molecular weight is 264.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

21.0 g of 2-acetyl-5-benzofurancarbonitrile was dissolved in 300 ml of dichloromethane. With stirring at a temperature of -10° C., 30 ml of dichloromethane solution containing 18.2 g of bromine was added dropwise to the above solution. After gradually warming up to ice-cold temperature, the resulting reaction solution was mixed with chloroform and washed with 10% sodium thiosulfate aqueous solution. After drying the organic layer and subsequent concentration to dryness, the resulting residue was recrystallized from a benzene/n-hexane mixture to obtain 21.0 g of 2-(2-bromo-1-oxoethyl)-5-benzofurancarbonitrile in the form of colorless crystals.